molecular formula C14H14N2O2S B8349269 1-(4-Phenylthiazol-2-yl)pyrrolidine-3-carboxylic acid

1-(4-Phenylthiazol-2-yl)pyrrolidine-3-carboxylic acid

Cat. No.: B8349269
M. Wt: 274.34 g/mol
InChI Key: MYGFRRMBQCDJQQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Phenylthiazol-2-yl)pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C14H14N2O2S and its molecular weight is 274.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H14N2O2S

Molecular Weight

274.34 g/mol

IUPAC Name

1-(4-phenyl-1,3-thiazol-2-yl)pyrrolidine-3-carboxylic acid

InChI

InChI=1S/C14H14N2O2S/c17-13(18)11-6-7-16(8-11)14-15-12(9-19-14)10-4-2-1-3-5-10/h1-5,9,11H,6-8H2,(H,17,18)

InChI Key

MYGFRRMBQCDJQQ-UHFFFAOYSA-N

Canonical SMILES

C1CN(CC1C(=O)O)C2=NC(=CS2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Lithium hydroxide (10 mg, 0.39 mmol) was added to a solution of methyl 1-(4-phenylthiazol-2-yl)pyrrolidine-3-carboxylate (75 mg, 0.26 mmol) in THF-H2O (3 mL, 7:3 v/v) at 0° C. The reaction mixture was allowed to warm up to room temperature, stirred for 1 h, concentrated under reduced pressure, and then diluted with water. The aqueous layer was washed with EtOAc. The pH of the aqueous layer was adjusted to ˜3 using 1.5N HCl and the organic product was extracted with EtOAc. The combined extracts were dried over anhydrous Na2SO4 and concentrated under reduced pressure to afford 1-(4-phenylthiazol-2-yl)pyrrolidine-3-carboxylic acid (40 mg, yield 56%) as off-white solid, which was carried through without further purification. MS (ESI) m/z: Calculated for C14H14N2O2S: 274.08. found: 275.0 (M+H)+
Quantity
10 mg
Type
reactant
Reaction Step One
Name
methyl 1-(4-phenylthiazol-2-yl)pyrrolidine-3-carboxylate
Quantity
75 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One

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